Cas no 1235261-60-5 (N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-(4-fluorophenyl)sulfanylacetamide)

• Product Name: N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-(4-fluorophenyl)sulfanylacetamide
• CAS No: 1235261-60-5
• MF: C₂₁H₂₂F₂N₂O₂S
• MW: 404.473391056061
• CID: 6169489
• PubChem ID: 49693301
• Update Time: 2025-06-14

N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-(4-fluorophenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-(4-fluorophenyl)sulfanylacetamide
• N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)-2-((4-fluorophenyl)thio)acetamide
• AKOS024492650
• F5033-8015
• 1235261-60-5
• N-{[1-(2-fluorobenzoyl)piperidin-4-yl]methyl}-2-[(4-fluorophenyl)sulfanyl]acetamide
• VU0631820-1
• N-[[1-(2-fluorobenzoyl)piperidin-4-yl]methyl]-2-(4-fluorophenyl)sulfanylacetamide

• Inchi： 1S/C21H22F2N2O2S/c22-16-5-7-17(8-6-16)28-14-20(26)24-13-15-9-11-25(12-10-15)21(27)18-3-1-2-4-19(18)23/h1-8,15H,9-14H2,(H,24,26)
• InChI Key： ZBJZEKDINVQMGX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CC(NCC1CCN(C(C2C=CC=CC=2F)=O)CC1)=O

Computed Properties

• Exact Mass: 404.13700545g/mol
• Monoisotopic Mass: 404.13700545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 74.7Ų

Additional information on N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-(4-fluorophenyl)sulfanylacetamide

Research Brief on N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-(4-fluorophenyl)sulfanylacetamide (CAS: 1235261-60-5)

Recent studies on the compound N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-(4-fluorophenyl)sulfanylacetamide (CAS: 1235261-60-5) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique fluorinated benzoyl and sulfanylacetamide moieties, has shown promising activity in targeting specific biological pathways, making it a subject of intense research interest.

The primary focus of current research has been on elucidating the compound's mechanism of action and its pharmacological properties. Preliminary findings suggest that it exhibits high affinity for certain enzyme targets involved in inflammatory and oncogenic pathways. In vitro studies have demonstrated its efficacy in inhibiting key enzymatic activity, which could translate into therapeutic benefits for conditions such as chronic inflammation and certain types of cancer.

Structural-activity relationship (SAR) studies have been conducted to optimize the compound's potency and selectivity. Modifications to the piperidin-4-ylmethyl and fluorophenylsulfanyl groups have been explored to enhance binding affinity and reduce off-target effects. These efforts have yielded derivatives with improved pharmacokinetic profiles, as evidenced by recent preclinical trials.

In addition to its therapeutic potential, the compound's synthetic pathway has been a topic of investigation. Recent advancements in synthetic chemistry have enabled more efficient and scalable production of N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-(4-fluorophenyl)sulfanylacetamide, addressing previous challenges related to yield and purity. These developments are critical for facilitating further clinical evaluation and potential commercialization.

Ongoing research is also exploring the compound's safety and toxicity profiles. Early-stage toxicology studies have indicated a favorable safety margin, though comprehensive long-term studies are still required. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-(4-fluorophenyl)sulfanylacetamide represents a promising candidate for further development in the chemical biology and pharmaceutical sectors. Its unique structural features and biological activity underscore its potential as a lead compound for novel therapeutics. Continued research will be essential to fully realize its clinical benefits and address any remaining challenges in its development pathway.